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Compound of Interest

Compound Name: N'-Nitrosopentyl-(2-picolyl)amine

Cat. No.: B013980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

use of N'-Nitrosopentyl-(2-picolyl)amine, primarily in its role as an internal standard for the

analysis of tobacco-specific nitrosamines (TSNAs).

Product Information and Physical Properties
N'-Nitrosopentyl-(2-picolyl)amine is a synthetic N-nitrosamine used as an internal standard

in analytical chemistry, particularly for the quantification of TSNAs in various matrices by Gas

Chromatography (GC) combined with a Thermal Energy Analyzer (TEA) or Mass Spectrometry

(MS). Its structural similarity to TSNAs makes it an ideal candidate for correcting variations

during sample preparation and analysis.

Table 1: Physical and Chemical Properties of N'-Nitrosopentyl-(2-picolyl)amine
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Property Value Source

Chemical Formula C₁₁H₁₇N₃O [1]

Molecular Weight 207.27 g/mol [1]

CAS Number 383417-48-9 [1]

Appearance Neat Oil [2]

Boiling Point 105°C at 0.3 mmHg No direct citation in snippets

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
No direct citation in snippets

Storage Temperature +4°C or 2-8°C [3][4]

Shelf Life
1095 days (approximately 3

years)
[3]

Safety, Handling, and Storage
Disclaimer: A specific Safety Data Sheet (SDS) for N'-Nitrosopentyl-(2-picolyl)amine was not

publicly available at the time of this writing. The following recommendations are based on

general knowledge of handling N-nitrosamine compounds, which are often classified as

potential carcinogens.

2.1. General Safety Precautions:

Work in a designated area: All work with N'-Nitrosopentyl-(2-picolyl)amine and its solutions

should be conducted in a well-ventilated chemical fume hood.

Avoid exposure: Prevent contact with skin, eyes, and clothing. Do not inhale vapors or

aerosols.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical goggles.
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Lab Coat: A standard laboratory coat should be worn.

Decontamination: All glassware and surfaces that come into contact with the compound

should be decontaminated. A common method for nitrosamine decontamination is the use of

a solution of sodium hypochlorite followed by a sodium bisulfite quench.

2.2. Storage:

Store the neat compound and its solutions in a refrigerator at +4°C or between 2-8°C.[3][4]

Keep containers tightly sealed to prevent solvent evaporation and contamination.

Protect from light, especially for solutions.

2.3. Disposal:

Dispose of all waste containing N'-Nitrosopentyl-(2-picolyl)amine in accordance with local,

state, and federal regulations for hazardous chemical waste.

Application as an Internal Standard
N'-Nitrosopentyl-(2-picolyl)amine is not naturally found in tobacco products, making it an

excellent internal standard for the analysis of TSNAs such as N'-nitrosonornicotine (NNN) and

4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).

Preparation of Stock and Working Standard Solutions
Protocol 1: Preparation of Internal Standard Solutions

Objective: To prepare stock and working solutions of N'-Nitrosopentyl-(2-picolyl)amine for

use as an internal standard.

Materials:

N'-Nitrosopentyl-(2-picolyl)amine (neat oil)

Dichloromethane (CH₂Cl₂), analytical grade

Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)
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Calibrated micropipettes

Amber glass vials for storage

Procedure:

Stock Solution (e.g., 100 µg/mL): a. Accurately weigh approximately 10 mg of N'-
Nitrosopentyl-(2-picolyl)amine into a 100 mL volumetric flask. b. Record the exact weight.

c. Dissolve the compound in a small amount of dichloromethane. d. Bring the flask to volume

with dichloromethane. e. Stopper the flask and mix thoroughly by inversion. f. Calculate the

exact concentration of the stock solution. g. Transfer the stock solution to an amber glass

vial and store at +4°C.

Working Standard Solution (e.g., 1 µg/mL): a. Pipette 1 mL of the 100 µg/mL stock solution

into a 100 mL volumetric flask. b. Dilute to the mark with dichloromethane. c. Stopper and

mix thoroughly. d. This working solution is now ready to be added to samples and calibration

standards.

Table 2: Example Concentrations for Standard Solutions

Solution Type Analyte
Example
Concentration

Solvent Storage

Stock Solution
N'-Nitrosopentyl-

(2-picolyl)amine
100 µg/mL Dichloromethane

+4°C, protected

from light

Working Solution
N'-Nitrosopentyl-

(2-picolyl)amine
1 µg/mL Dichloromethane

+4°C, protected

from light

Calibration

Standards

TSNAs (NNN,

NNK, etc.)
0.5 - 200 ng/mL Dichloromethane

+4°C, protected

from light

Spiked Samples
Sample Matrix +

Internal Standard
Varies Dichloromethane

Process

immediately

General Protocol for TSNA Analysis using N'-
Nitrosopentyl-(2-picolyl)amine as an Internal Standard
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Protocol 2: Analysis of TSNAs in a Sample Matrix

Objective: To quantify TSNAs in a sample (e.g., tobacco, drug product) using N'-
Nitrosopentyl-(2-picolyl)amine as an internal standard.

Workflow Diagram:
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Caption: Workflow for TSNA analysis using an internal standard.
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Procedure:

Sample Preparation: a. Accurately weigh a known amount of the homogenized sample into a

suitable container. b. Spike the sample with a known volume of the N'-Nitrosopentyl-(2-
picolyl)amine working standard solution.

Extraction: a. Add the extraction solvent (e.g., dichloromethane) to the sample. b. Extract the

TSNAs and the internal standard from the matrix using an appropriate technique (e.g.,

shaking, sonication).[5] c. Separate the solvent extract from the sample matrix.

Cleanup (if necessary): a. Pass the extract through a solid-phase extraction (SPE) cartridge

to remove interfering compounds.[6] b. Elute the analytes and the internal standard from the

SPE cartridge. c. Concentrate the eluate to a final known volume.

GC Analysis: a. Inject an aliquot of the final extract into the GC-TEA or GC-MS system. b.

Typical GC conditions may involve a temperature program to separate the nitrosamines.

Data Analysis: a. Integrate the peak areas of the target TSNAs and the internal standard. b.

Generate a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration for a series of calibration standards. c.

Calculate the concentration of each TSNA in the sample using the calibration curve.

Table 3: Example GC-TEA Operating Conditions for TSNA Analysis

Parameter Value Source

Carrier Gas Helium [7]

Injector Temperature
Programmable (e.g., 35 to

220°C)
[7]

Oven Temperature Program
e.g., 50°C hold, ramp to

170°C, ramp to 212°C
[7]

TEA Interface Temperature 240°C [7]

TEA Furnace Temperature 500-525°C [7]
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Logical Relationship for Internal Standard
Quantification
The use of an internal standard is based on the principle that the ratio of the detector response

of the analyte to the internal standard will remain constant across different samples, correcting

for variations in injection volume and sample workup.

Analyte Response (Peak Area)

Response Ratio
(Analyte Area / IS Area)

Internal Standard Response (Peak Area) Calibration Curve

Analyte Concentration

Final Concentration
of Analyte

Click to download full resolution via product page

Caption: Logic of internal standard calibration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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